Cas no 56892-33-2 (Benzo[a]pyren-12-ol)
Benzo[a]pyren-12-ol structure
Product Name:Benzo[a]pyren-12-ol
Benzo[a]pyren-12-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyren-12-ol
- 12-HYDROXYBENZO[A]PYRENE
- Benzo[pqr]tetraphen-12-ol
- DTXSID60205418
- 12-Hydroxybenzo(a)pyrene
- BRN 2464086
- QEW2PN472R
- Hydroxybenzo[a]pyrene, 12-
- 12-Hydroxy benzo[a]pyrene
- BIDD:ER0544
- CHEBI:34149
- NS00073982
- Benzo(a)pyrene, 12-hydroxy-
- BENZO(a)PYREN-12-OL
- CHEMBL1908002
- Q27115846
- 56892-33-2
-
- Inchi: 1S/C20H12O/c21-18-11-17-15-6-2-1-4-13(15)10-14-9-8-12-5-3-7-16(18)19(12)20(14)17/h1-11,21H
- InChI Key: XWSLTTWKRKWHAT-UHFFFAOYSA-N
- SMILES: OC1C=C2C3C=CC=CC=3C=C3C=CC4=CC=CC=1C4=C23
Computed Properties
- Exact Mass: 268.08886
- Monoisotopic Mass: 268.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 5.9
Experimental Properties
- Density: 1.0921 (rough estimate)
- Boiling Point: 371.47°C (rough estimate)
- Flash Point: 252.9°C
- Refractive Index: 1.6220 (estimate)
- PSA: 20.23
Benzo[a]pyren-12-ol Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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